Cas no 67874-71-9 (Bismuth 2-ethylhexanoate 72% in mineral spirits)

• Product name: Bismuth 2-ethylhexanoate 72% in mineral spirits
• CAS No: 67874-71-9
• MF: ₃[C₈H₁₅O₂-]^.Bi+₃
• MW: 638.5905
• MDL: MFCD00043803
• CID: 90392
• PubChem ID: 3034787

Bismuth 2-ethylhexanoate 72% in mineral spirits Chemical and Physical Properties

Names and Identifiers

• Bismuth(III) 2-ethylhexanoate
• bismuth 2-rthlyhexanoate
• Bismuth 2-ethylhexanoate
• bismuth(3+) tris(2-ethylhexanoate)
• hexanoate, 2-ethyl-, bismuth(3+) salt (1:1)
• Bi Hex-Cem
• BiCAT HM
• Bismuth Hex-Cem
• Bismuth(3+) 2-ethylhexanoate
• Borchi Kat 24
• Coscat 28
• K-KAT 348
• KK 348
• Neostann U 600
• Pucat 25
• U 600
• 2-ethyl-hexanoicacibismuth(3++)salt
• 2-Ethylhexanoicacid,bismuthsalt
• Bismuth 2-ethylhexanoate 72% in mineral spirits
• Hexanoic acid, 2-ethyl-, bismuth salt, basic
• 67874-71-9
• bismuth tri(2-ethylhexanoate)
• Hexanoic acid, 2-ethyl-, bismuth(3+) salt
• 71010-77-0
• Hexanoic acid, 2-ethyl-, bismuth salt (1:?), basic
• EINECS 267-499-7
• Hexanoic acid, 2-ethyl-, bismuth(3+) salt (3:1)
• starbld0009537
• FT-0623126
• EINECS 276-958-0
• bismuth;2-ethylhexanoate
• Bismuth tris(2-ethylhexanoate)
• 2-Ethylhexanoic acid, bismuth salt
• NUMHJBONQMZPBW-UHFFFAOYSA-K
• 2-Ethylhexanoic acid bismuth salt
• DTXSID70890950
• NS00113723
• 92%, soluble in 2-diethylhexanoic acid

• MDL： MFCD00043803
• Inchi： InChI=1S/3C8H16O2.Bi/c3*1-3-5-6-7(4-2)8(9)10;/h3*7H,3-6H2,1-2H3,(H,9,10);/q;;;+3/p-3
• InChI Key： NUMHJBONQMZPBW-UHFFFAOYSA-K
• SMILES： [Bi+3].CCCCC(C([O-])=O)CC.CCCCC(C([O-])=O)CC.CCCCC(C([O-])=O)CC

Computed Properties

• Exact Mass: 638.30201g/mol
• Surface Charge: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 12
• Monoisotopic Mass: 638.30201g/mol
• Monoisotopic Mass: 638.30201g/mol
• Topological Polar Surface Area: 120Ų
• Heavy Atom Count: 31
• Complexity: 93.9
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 4
• Tautomer Count: nothing
• XLogP3: nothing
• Surface Charge: 0

Experimental Properties

• Color/Form: Brown liquid.
• Density: 1,28 g/cm3
• Boiling Point: 228°Cat760mmHg
• Flash Point: 72°C
• Water Partition Coefficient: Not miscible with water.
• PSA: 120.39
• LogP: 6.63090
• Solubility: Not determined.

Bismuth 2-ethylhexanoate 72% in mineral spirits Security Information

• Hazardous Material transportation number：UN 1993
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36/37/39
• PackingGroup：III
• Risk Phrases：R36/37/38
• Packing Group：III
• HazardClass：3
• TSCA：Yes

Additional information on Bismuth 2-ethylhexanoate 72% in mineral spirits

Bismuth 2-Ethylhexanoate (CAS No. 67874-71-9): A Comprehensive Overview

Bismuth 2-ethylhexanoate, with the CAS registry number 67874-71-9, is a versatile organobismuth compound that has garnered significant attention in various industrial and research applications. This compound, often formulated as a 72% solution in mineral spirits, is widely recognized for its unique chemical properties and diverse utility across multiple sectors. In this article, we delve into the structural characteristics, synthesis methods, applications, and recent advancements associated with bismuth 2-ethylhexanoate.

The molecular structure of bismuth 2-ethylhexanoate comprises a bismuth atom coordinated with two ethylhexanoate ligands. The ethylhexanoate group (-OOCR) contributes to the compound's stability and reactivity, making it suitable for various chemical processes. Recent studies have highlighted the importance of understanding the coordination chemistry of bismuth compounds, particularly in catalytic applications. Researchers have explored the role of bismuth 2-ethylhexanoate as a precursor for synthesizing bismuth-based catalysts, which exhibit exceptional activity in reactions such as oxidation and hydrogenation.

One of the most notable applications of bismuth 2-ethylhexanoate is in the field of catalysis. The compound serves as an efficient precursor for generating bismuth-based catalysts, which are highly effective in promoting various organic transformations. For instance, recent research has demonstrated the use of bismuth 2-ethylhexanoate-derived catalysts in the oxidation of alcohols to ketones and aldehydes under mild conditions. These catalysts not only enhance reaction efficiency but also reduce environmental impact by minimizing the use of hazardous reagents.

In addition to catalysis, bismuth 2-ethylhexanoate finds application in materials science, particularly in the synthesis of bismuth-containing nanoparticles. These nanoparticles exhibit unique optical and electronic properties, making them valuable in fields such as optoelectronics and sensing technologies. Recent advancements have focused on optimizing the synthesis conditions to achieve uniform particle size distribution and enhanced stability.

The synthesis of bismithium hexanoate typically involves the reaction of bismuth oxide with ethylhexanoic acid under controlled conditions. This process ensures high purity and consistency in the final product. The choice of solvent plays a crucial role in determining the yield and quality of the compound; mineral spirits are often preferred due to their excellent solvating properties and compatibility with bismithium compounds.

From an environmental standpoint, researchers have been exploring sustainable methods for synthesizing and utilizing bismithium hexanoate. Green chemistry approaches, such as solvent-free synthesis or the use of biodegradable solvents, are being investigated to minimize ecological impact while maintaining product performance.

In conclusion, bismithium hexanoate (CAS No. 67874-71-9) stands out as a multifaceted compound with significant potential across various industries. Its role as a precursor for advanced catalysts and materials underscores its importance in modern chemical research and development. As ongoing studies continue to uncover new applications and improve synthesis techniques, bismithium hexanoate is poised to remain a key player in the chemical landscape.